Cas no 953138-98-2 (N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide)
N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(1-benzylpiperidin-4-yl)methyl]-N'-cyclopropyloxamide
- F5016-0401
- AKOS024489555
- N1-((1-benzylpiperidin-4-yl)methyl)-N2-cyclopropyloxalamide
- 953138-98-2
- N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide
- N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide
-
- Inchi: 1S/C18H25N3O2/c22-17(18(23)20-16-6-7-16)19-12-14-8-10-21(11-9-14)13-15-4-2-1-3-5-15/h1-5,14,16H,6-13H2,(H,19,22)(H,20,23)
- InChI Key: SBVNTALRYTZHPX-UHFFFAOYSA-N
- SMILES: C(NCC1CCN(CC2=CC=CC=C2)CC1)(=O)C(NC1CC1)=O
Computed Properties
- Exact Mass: 315.19467705g/mol
- Monoisotopic Mass: 315.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.4Ų
N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5016-0401-2μmol |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-5μmol |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-10μmol |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-20μmol |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-1mg |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-2mg |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-3mg |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-4mg |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-5mg |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5016-0401-10mg |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylethanediamide |
953138-98-2 | 10mg |
$79.0 | 2023-09-10 |
N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide
Introduction to N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide (CAS No. 953138-98-2)
N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide, a compound with the chemical formula C₁₈H₂₅N₃O₂, is a novel molecule that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 953138-98-2, belongs to a class of derivatives that exhibit promising biological activities. The structural features of this molecule, particularly its 1-benzylpiperidin-4-yl and cyclopropylethanediamide moieties, contribute to its unique pharmacological profile, making it a subject of intense study in drug discovery and development.
The N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide structure is characterized by a piperidine ring substituted with a benzyl group at the 1-position and an N-methylcyclopropyl group at the 4-position. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The presence of the benzyl group enhances the lipophilicity of the molecule, facilitating its ability to cross cell membranes and reach intracellular targets. Meanwhile, the cyclopropylethanediamide moiety introduces rigidity to the structure, which can improve binding affinity and selectivity.
In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems. The piperidine scaffold is well-known for its role in central nervous system (CNS) drugs due to its ability to interact with various neurotransmitter receptors. Specifically, compounds containing the piperidine moiety have shown potential in treating neurological disorders such as depression, anxiety, and pain. The benzyl substitution at the 1-position of piperidine further enhances its interaction with these receptors, making it an attractive scaffold for drug design.
The cyclopropylethanediamide component of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide adds another layer of complexity to its pharmacological properties. This moiety has been identified as a key structural feature in several bioactive molecules that exhibit inhibitory effects on various enzymes. For instance, derivatives of cyclopropylethanediamide have shown promise in inhibiting enzymes involved in inflammation and pain pathways. This suggests that N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide may have similar therapeutic effects, particularly in conditions where enzyme inhibition is beneficial.
Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The unique combination of structural elements in N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide makes it a valuable candidate for exploring new therapeutic avenues. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly identify potential binding interactions between this compound and biological targets. These studies have already provided insights into its potential role in modulating neurotransmitter systems and enzyme activities.
The synthesis of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring through cyclization reactions, followed by functionalization with the benzyl group and cyclopropylethanediamide moiety. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, allowing for more extensive biological evaluation.
Biological activity assays have been conducted to evaluate the pharmacological profile of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide. Initial studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic applications in CNS disorders. Additionally, preliminary enzyme inhibition studies indicate that it may interfere with enzymes involved in inflammatory pathways. These findings are consistent with the structural features of the molecule and provide a foundation for further investigation.
The development of novel drugs often involves optimizing lead compounds to improve their pharmacokinetic properties. In the case of N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide, researchers are exploring strategies to enhance its solubility, bioavailability, and metabolic stability. Techniques such as structure-based drug design and medicinal chemistry optimization are being employed to modify specific structural features while maintaining biological activity. These efforts aim to translate preclinical findings into effective therapeutic agents for patients.
The future prospects for N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from preclinical development to clinical trials. As our understanding of disease mechanisms continues to evolve, molecules like N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide will play an increasingly important role in developing innovative treatments.
953138-98-2 (N'-(1-benzylpiperidin-4-yl)methyl-N-cyclopropylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)